Cas no 2229643-02-9 (3-bromo-5-methoxy-4-(2-nitroethenyl)pyridine)

• Product Name: 3-bromo-5-methoxy-4-(2-nitroethenyl)pyridine
• CAS No: 2229643-02-9
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 6255262
• PubChem ID: 165973443
• Update Time: 2025-05-24

3-bromo-5-methoxy-4-(2-nitroethenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methoxy-4-(2-nitroethenyl)pyridine
• 2229643-02-9
• EN300-1907529

• Inchi： 1S/C8H7BrN2O3/c1-14-8-5-10-4-7(9)6(8)2-3-11(12)13/h2-5H,1H3/b3-2+
• InChI Key： OCOWVOKVEZXGQO-NSCUHMNNSA-N
• SMILES： BrC1=CN=CC(=C1/C=C/[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 257.96400g/mol
• Monoisotopic Mass: 257.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9Ų

Additional information on 3-bromo-5-methoxy-4-(2-nitroethenyl)pyridine

Comprehensive Overview of 3-bromo-5-methoxy-4-(2-nitroethenyl)pyridine (CAS No. 2229643-02-9)

3-bromo-5-methoxy-4-(2-nitroethenyl)pyridine (CAS No. 2229643-02-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridine family, a class of heterocyclic compounds known for their versatility in medicinal chemistry. The presence of bromo, methoxy, and nitroethenyl substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for pyridine derivatives like 3-bromo-5-methoxy-4-(2-nitroethenyl)pyridine has surged, driven by advancements in targeted therapy and precision agriculture. The compound's nitroethenyl group is a key functional moiety that facilitates nucleophilic addition reactions, enabling the synthesis of more complex molecules. Its bromo substituent offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. These properties align with the growing trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to derivatize such scaffolds.

The methoxy group in 3-bromo-5-methoxy-4-(2-nitroethenyl)pyridine contributes to its electronic and steric profile, influencing its binding affinity in biological systems. This characteristic has led to its exploration in central nervous system (CNS) drug development, where pyridine-based compounds are often employed due to their ability to cross the blood-brain barrier. Additionally, the compound's nitroethenyl functionality has been studied for its role in photoaffinity labeling, a technique widely used in proteomics and chemical biology to investigate protein-ligand interactions.

From an industrial perspective, CAS No. 2229643-02-9 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or condensation reactions. The compound's purity and stability are critical for its application in high-throughput screening (HTS) and combinatorial chemistry. Recent publications highlight its utility in constructing molecular libraries for fragment-based drug design, a strategy gaining traction in the pharmaceutical industry to accelerate lead optimization.

Environmental and regulatory considerations are also paramount when working with 3-bromo-5-methoxy-4-(2-nitroethenyl)pyridine. While not classified as hazardous, proper handling protocols are recommended to ensure safety during laboratory use. The compound's biodegradability and ecotoxicity profile are under investigation, reflecting the broader shift toward environmentally benign chemicals in research and manufacturing.

In summary, 3-bromo-5-methoxy-4-(2-nitroethenyl)pyridine (CAS No. 2229643-02-9) represents a promising building block in synthetic and medicinal chemistry. Its multifaceted reactivity and applicability in drug discovery, agrochemical innovation, and material science underscore its importance in contemporary scientific endeavors. As the demand for tailored heterocyclic compounds grows, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainable agriculture.